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Compound of Interest

Compound Name: t-Boc-N-amido-PEG5-Tos

Cat. No.: B8200026 Get Quote

An In-depth Technical Guide to the Safety and Handling of t-Boc-N-amido-PEG5-Tos

For researchers, scientists, and drug development professionals, the proper handling and

safety precautions for chemical reagents are paramount. This guide provides a comprehensive

overview of the safety and handling procedures for t-Boc-N-amido-PEG5-Tos (CAS Number:

1404111-69-8), a bifunctional PEG linker commonly used in bioconjugation and drug delivery

applications.

Product Identification and Properties
t-Boc-N-amido-PEG5-Tos is a polyethylene glycol (PEG) linker containing a tosyl group and a

Boc-protected amine group. The hydrophilic PEG spacer enhances the solubility of compounds

in aqueous media. The tosyl group serves as an excellent leaving group for nucleophilic

substitution reactions, while the Boc group can be removed under mild acidic conditions to

yield a free amine.[1][2]
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Property Value

CAS Number 1404111-69-8

Linear Formula C22H37NO9S[3]

Molecular Weight 491.6 g/mol [1]

Physical Form Liquid[3]

Purity Typically ≥95%[1][3]

Solubility Soluble in DMSO, DCM, and DMF[1]

Hazard Identification and Classification
Based on the available Safety Data Sheet (SDS), t-Boc-N-amido-PEG5-Tos is classified as a

hazardous substance.[3]

Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin Irritation

(Category 2)

GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[3]

Eye Irritation

(Category 2A)

H319: Causes serious

eye irritation.[3]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper laboratory safety protocols is crucial when handling this reagent.

Engineering Controls
Use in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment
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A comprehensive range of personal protective equipment should be worn to minimize

exposure.

PPE Type Specification

Eye/Face Protection Chemical safety goggles or face shield.

Skin Protection Chemical-resistant gloves (e.g., nitrile rubber).

Protective clothing, such as a lab coat.

Respiratory Protection

Not typically required if handled in a fume hood.

If ventilation is inadequate, use a NIOSH-

approved respirator.

A general workflow for safely handling this chemical is outlined below.

Preparation Handling Cleanup & Disposal

Assess Risks Gather PPE
Identify Hazards

Prepare Workspace
Ensure Safety

Weigh/MeasureProceed to Handling Perform Reaction
Chemical Transfer

Quench ReactionReaction Complete Dispose Waste
Neutralize/Decontaminate

Clean Workspace
Follow Regulations

Click to download full resolution via product page

General Laboratory Chemical Handling Workflow

First-Aid Measures
In case of accidental exposure, immediate action is necessary.
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Exposure Route First-Aid Procedure

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek medical attention.

Storage and Disposal
Proper storage and disposal are critical to maintaining the stability of the compound and

ensuring laboratory safety.

Storage
Storage Temperature: -20°C.[1][3]

Conditions: Store in a tightly sealed container, away from moisture.[3]

Disposal
Dispose of in accordance with local, state, and federal regulations for chemical waste.

Accidental Release Measures
In the event of a spill, follow these procedures:

Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.
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Contain: Use an inert absorbent material (e.g., sand, vermiculite) to contain the spill.

Collect: Carefully collect the absorbed material into a sealed container for disposal.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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